Cas no 2229362-38-1 (5-(5-bromo-1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(5-bromo-1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2229362-38-1
• MF: C₇H₃BrN₂O₃S
• MW: 275.079319238663
• CID: 6577409
• PubChem ID: 165828141
• Update Time: 2025-06-29

5-(5-bromo-1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid
• EN300-1920806
• 2229362-38-1

• Inchi： 1S/C7H3BrN2O3S/c8-4-2-9-6(14-4)5-3(7(11)12)1-10-13-5/h1-2H,(H,11,12)
• InChI Key： HHUUYHXQRCYCFD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2=C(C(=O)O)C=NO2)S1

Computed Properties

• Exact Mass: 273.90478g/mol
• Monoisotopic Mass: 273.90478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 105Ų

Additional information on 5-(5-bromo-1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid

5-(5-Bromo-1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic Acid: A Comprehensive Overview

5-(5-Bromo-1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid, identified by the CAS registry number CAS No. 2229362-38-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a thiazole and oxazole ring system, which are known for their diverse biological activities and applications in drug design.

The structure of this compound comprises a thiazole ring substituted with a bromine atom at position 5 and an oxazole ring attached at position 4 via a carboxylic acid group. The presence of these heterocyclic rings contributes to its unique chemical properties and potential bioactivity. Recent studies have highlighted the importance of such compounds in medicinal chemistry due to their ability to interact with various biological targets, including enzymes and receptors.

Recent research has focused on the synthesis and characterization of 5-(5-bromo-1,3-thiazol-2-yl)-1,2-oxazole-4-carboxylic acid. Scientists have explored various synthetic routes to optimize its production, including microwave-assisted synthesis and catalytic methods. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production.

The biological activity of this compound has been a subject of extensive investigation. Studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it can inhibit key inflammatory pathways such as COX enzymes. Additionally, its antioxidant properties have been explored, suggesting its role in protecting cells from oxidative stress-related damage.

In terms of pharmacokinetics, recent findings have shown that 5-(5-bromo-1,3-thiazol-2-yl)-1,2-oxazole-based compounds exhibit favorable absorption profiles in preclinical models. This makes them promising candidates for drug development targeting chronic inflammatory diseases and oxidative stress-related disorders.

The application of computational chemistry tools has further enhanced our understanding of this compound's interactions with biological systems. Molecular docking studies have revealed potential binding sites on target proteins, providing insights into its mechanism of action and guiding further optimization efforts.

In conclusion, 5-(5-bromo-1,3-thiazol-yl)-1,oxazole-carboxylic acid represents a valuable addition to the arsenal of heterocyclic compounds with potential therapeutic applications. Continued research into its synthesis, biological activity, and pharmacokinetics will undoubtedly pave the way for its clinical translation and broader use in medicine.